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Compound of Interest

Compound Name: 1H-indazole-7-carbothioamide

Cat. No.: B11911360

Get Quote

Executive Summary & Immediate Safety Directive
1H-indazole-7-carbothioamide is a nitrogen- and sulfur-containing heterocyclic building block

used in drug discovery. Because specific Safety Data Sheets (SDS) for this exact derivative are

often unavailable in public repositories, this guide utilizes Read-Across Methodology, deriving

safety protocols from its structural parent (1H-indazole-7-carboxamide, CAS 312746-74-0) and

the thioamide functional group.

CRITICAL HAZARD WARNING:

Acid Incompatibility: The thioamide group (

) can hydrolyze in the presence of strong acids to release Hydrogen Sulfide (

), a highly toxic, flammable gas. NEVER dispose of this compound in acidic waste streams.

Combustion Products: Thermal decomposition releases Nitrogen Oxides (

) and Sulfur Oxides (

).[1]
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Chemical Identity & Hazard Characterization[1][2][3]
[4][5][6]

Feature Detail

Chemical Name 1H-indazole-7-carbothioamide

Structural Analog CAS 312746-74-0 (1H-indazole-7-carboxamide)

Molecular Formula

Physical State Solid (typically off-white to yellow powder)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water.

Functional Group Hazard Analysis
To ensure a self-validating safety system, researchers must treat the molecule as the sum of its

reactive parts:

Indazole Core: Biologically active scaffold. Treat as Acute Toxin (Oral) and Irritant (Skin/Eye).

Thioamide Moiety: Reactive center. Susceptible to hydrolysis and oxidation. Incompatible

with oxidizing agents (risk of exothermic reaction) and acids (risk of toxic gas generation).

Pre-Disposal Handling & Waste Segregation[7]
Effective disposal begins at the bench. Segregation prevents dangerous incompatibility

reactions in the central waste stream.

Waste Stream Decision Matrix
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Waste Generation:
1H-indazole-7-carbothioamide

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Waste Container
(Label: Toxic, Organic)

Double Bag

CRITICAL CHECK:
Is Acid Present?

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(DMSO, MeOH, DMF)

Halogenated Waste Carboy
(Label: Toxic, Sulfur-Bearing)

Non-Halogenated Waste Carboy
(Label: Toxic, Sulfur-Bearing)

No (Neutral/Basic) Neutralize to pH 7-9
BEFORE addition to waste

Yes (Acidic)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 1H-indazole-7-carbothioamide waste. Note the

critical "Acid Check" step to prevent

formation.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper towels.

Containment: Place the solid material into a clear polyethylene bag.

Labeling: Attach a hazardous waste tag immediately.[2]

Constituents: "1H-indazole-7-carbothioamide (Solid)"

Hazards: Toxic, Irritant.

Secondary Containment: Place the sealed bag into the laboratory's dedicated Solid Organic

Waste drum.

Final Disposal: This stream must be sent for High-Temperature Incineration (with scrubber)

to safely manage sulfur oxide emissions.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Solutions in DMSO, DMF, Methanol, or DCM.

pH Verification:

Dip a pH strip into the waste solution.

If pH < 5: Slowly add saturated Sodium Bicarbonate (

) or dilute NaOH until pH is neutral (7-9). Caution: Perform in a fume hood to capture any
trace
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.

Solvent Identification:

If the solvent is Dichloromethane (DCM) or Chloroform: Pour into Halogenated Waste.

If the solvent is Methanol, Ethanol, DMSO, or DMF: Pour into Non-Halogenated Waste.

Segregation: Ensure the receiving carboy does not contain strong oxidizers (e.g., Nitric Acid,

Peroxides), as thioamides can react exothermically.

Labeling: "Contains 1H-indazole-7-carbothioamide (Sulfur Compound). DO NOT MIX

WITH ACID."

Protocol C: Empty Container Management
Applicability: Glass vials or bottles that contained the pure substance.

Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Acetone or

Methanol).

Rinsate Disposal: Dispose of the rinsate into the appropriate liquid waste container (Protocol

B).

Defacing: Cross out the original label.

Glass Disposal: Place the clean, dry container in the Broken Glass / Sharps box (if glass) or

trash (if plastic), depending on local institutional policy for "P-listed" empty containers. Note:

As a research chemical, it is best practice to treat the empty bottle as chemically

contaminated glass.

Emergency Procedures
Spill Cleanup Workflow
In the event of a powder spill outside the fume hood:

Evacuate & Ventilate: Clear the immediate area.[1]
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PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles. If the powder is

fine/dusty, use an N95 or P100 respirator.

Dry Cleanup:

Do not use water initially (spreads contamination).

Cover the spill with a damp paper towel (to suppress dust) or use a chemically inert

absorbent pads.

Scoop material into a waste bag.

Surface Decontamination:

Wipe the surface with a mild detergent solution.

Avoid Bleach: Do not use bleach (hypochlorite) immediately, as it can oxidize the

thioamide aggressively. Use soapy water first.

Regulatory Compliance (US Focus)
While 1H-indazole-7-carbothioamide is not explicitly listed on the EPA's P-list or U-list, it must

be managed as a Characteristic Hazardous Waste due to:

Toxicity: (Characteristic of Indazoles).

Reactivity: (Potential for sulfide generation).

RCRA Waste Codes (Recommended for Labeling):

D003 (Reactivity): Only if the specific waste stream generates toxic gases (

) without mixing. (Conservative application).

General Organic Waste: Most facilities will classify this under a generic profile for "Toxic

Organic Solids/Liquids" destined for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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